Cas no 1209362-87-7 (4-methoxy-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide)

• Product Name: 4-methoxy-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
• CAS No: 1209362-87-7
• MF: C₂₀H₁₉N₃O₂
• MW: 333.383764505386
• CID: 5571822
• PubChem ID: 45536412
• Update Time: 2025-06-11

4-methoxy-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
• F5323-0269
• Z108558584
• 4-methoxy-N-(2-phenyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)benzamide
• 1209362-87-7
• 4-methoxy-N-(2-phenyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)benzamide
• AKOS025061026

• Inchi： 1S/C20H19N3O2/c1-25-16-12-10-14(11-13-16)20(24)21-19-17-8-5-9-18(17)22-23(19)15-6-3-2-4-7-15/h2-4,6-7,10-13H,5,8-9H2,1H3,(H,21,24)
• InChI Key： APTTWHGFWUXRNL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)NC1=C2C(CCC2)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 333.147726857g/mol
• Monoisotopic Mass: 333.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 56.2Ų

Additional information on 4-methoxy-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide

Research Briefing on 4-methoxy-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide (CAS: 1209362-87-7)

In recent years, the compound 4-methoxy-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide (CAS: 1209362-87-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopentapyrazole scaffold, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest research findings, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 4-methoxy-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide involves a multi-step process, starting with the condensation of phenylhydrazine with cyclopentanone derivatives, followed by functionalization with a 4-methoxybenzoyl group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have also explored its structural analogs to optimize pharmacokinetic properties.

Mechanistic studies reveal that this compound exhibits potent inhibitory activity against specific kinase targets, particularly those involved in inflammatory and oncogenic pathways. In vitro assays demonstrate its ability to modulate key signaling cascades, such as the NF-κB and MAPK pathways, suggesting its potential as a therapeutic agent for inflammatory diseases and certain cancers. Additionally, its selectivity profile minimizes off-target effects, a critical factor in drug development.

Recent preclinical evaluations have highlighted the compound's efficacy in animal models of rheumatoid arthritis and solid tumors. In these studies, 4-methoxy-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide significantly reduced disease progression with a favorable safety profile. These findings underscore its potential as a lead candidate for further clinical development. However, challenges such as bioavailability and metabolic stability remain to be addressed.

In conclusion, 4-methoxy-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide represents a promising molecule in the chemical biology and medicinal chemistry landscape. Its unique structure and mechanism of action position it as a valuable tool for both basic research and therapeutic applications. Future studies should focus on optimizing its pharmacological properties and advancing it through clinical trials to fully realize its therapeutic potential.